Cas no 58668-07-8 (3,3,3-trifluoropropanoyl 3,3,3-trifluoropropanoate)

• Product Name: 3,3,3-trifluoropropanoyl 3,3,3-trifluoropropanoate
• CAS No: 58668-07-8
• MF: C₆H₄F₆O₃
• MW: 238.084583282471
• MDL: MFCD12404940
• CID: 1092949
• PubChem ID: 50998142
• Update Time: 2025-04-23

3,3,3-trifluoropropanoyl 3,3,3-trifluoropropanoate Chemical and Physical Properties

Names and Identifiers

• 3,3,3-Trifluoropropanoic anhydride
• 3,3,3-trifluoropropanoyl 3,3,3-trifluoropropanoate
• 58668-07-8
• EN300-331780
• SCHEMBL800
• FS-6193
• 3,3,3-Trifluoropropanoicanhydride
• 3,3,3-Trifluoropropionic anhydride
• trifluoromethylacetic anhydride
• CS-0246497
• AKOS022187639
• G41810
• trifluoromethyl acetic acid anhydride

• MDL： MFCD12404940
• Inchi： 1S/C6H4F6O3/c7-5(8,9)1-3(13)15-4(14)2-6(10,11)12/h1-2H2
• InChI Key： KCZHDRHOSNPTJZ-UHFFFAOYSA-N
• SMILES： FC(CC(=O)OC(CC(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 238.00646296g/mol
• Monoisotopic Mass: 238.00646296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on 3,3,3-trifluoropropanoyl 3,3,3-trifluoropropanoate

Professional Introduction of 3,3,3-Trifluoropropanoic Anhydride (CAS No. 58668-07-8)

3,3,3-Trifluoropropanoic anhydride, also known by its CAS registry number 58668-07-8, is a highly specialized chemical compound that has garnered significant attention in recent biomedical research. This compound belongs to the family of acid anhydrides, characterized by its unique structure featuring three fluorine atoms attached to the central carbon of a propane backbone. Its distinctive electronic and physical properties make it a valuable tool in various scientific and industrial applications.

Over the past few years, 3,3,3-Trifluoropropanoic anhydride has emerged as a promising compound in the field of bioconjugation chemistry. Its high reactivity and stability under physiological conditions have made it a preferred choice for generating biocompatible materials. Recent studies have demonstrated its utility in the synthesis of fluorinated polymers and surfactants, which are critical components in drug delivery systems and biomedical devices.

One of the most notable advancements involving this compound is its application in controlled drug release. By incorporating 3,3,3-Trifluoropropanoic anhydride into polymer matrices, researchers have been able to create stimuli-responsive materials that release drugs in a controlled manner. This approach has shown remarkable potential in treating various diseases, including cancer and inflammatory disorders, by minimizing off-target effects and enhancing therapeutic efficacy.

In addition to its role in drug delivery, 3,3,3-Trifluoropropanoic anhydride has also been explored for its applications in tissue engineering. The compound's ability to form stable covalent bonds with biological molecules makes it ideal for constructing scaffolds that mimic the native extracellular matrix. Recent research has highlighted its use in creating biocompatible hydrogels, which are being tested for their potential in regenerative medicine and wound healing.

Another area where 3,3,3-Trifluoropropanoic anhydride has made significant contributions is in the field of surface functionalization. By modifying surfaces with this compound, scientists have been able to create surfaces that are resistant to biofouling and corrosion. This property has found applications in medical devices, such as implants and sensors, where maintaining long-term functionality and biocompatibility is crucial.

Despite its wide range of applications, the safety and environmental impact of 3,3,3-Trifluoropropanoic anhydride must be carefully evaluated. Recent studies have focused on its biodegradability and potential toxicity. While preliminary results indicate that it is relatively stable in the environment, further research is needed to fully understand its long-term effects.

Looking ahead, the future of 3,3,3-Trifluoropropanoic anhydride in biomedical applications appears promising. Ongoing advancements in synthesis techniques and material science are expected to unlock new possibilities for its use in personalized medicine, nanotechnology, and biomimetic systems. As our understanding of this compound's properties continues to grow, it is likely to play an even more pivotal role in addressing some of the most pressing challenges in modern medicine.